5-Methyl-3-(4-nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• IUPAC Name: 5-methyl-3-(4-nitrophenyl)-4H-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C11H10N2O5/c1-11(10(14)15)6-9(12-18-11)7-2-4-8(5-3-7)13(16)17/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: BJFFRJNKNQZQTE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=NO1)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C11H10N2O5
• Molecular Weight: 250.21 g/mol

Description

“5-Methyl-3-(4-nitrophenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid” is a chemical compound. Its molecular formula is C10H6N2O5. It belongs to the class of five-membered azoles, which includes pyrazoles, imidazoles, 1,2,3-triazoles, 1,2,4-triazoles, oxazoles, oxadiazoles, isoxazoles, thiazoles, thiadiazoles, isothiazoles, selenazoles, and tetrazoles.

Synthesis Analysis

The synthesis of various C- and N-nitroderivatives of five-membered azoles, including the compound , often involves the nitration reaction of azoles with nitric acid or a sulfuric–nitric acid mixture. This is one of the main synthetic routes to nitroazoles. The nitration reactions with such nitrating agents as acetylnitrate, nitric acid/trifluoroacetic anhydride, nitrogen dioxide, nitrogen tetroxide, nitronium tetrafluoroborate, N-nitropicolinium tetrafluoroborate are reported.

Molecular Structure Analysis

The molecular structure of “this compound” is based on its molecular formula, C10H6N2O5. Unfortunately, the specific structural details or a graphical representation of the molecule are not available in the sources I found.